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Compound of Interest

Compound Name: 4-Methyl-2-pentanol

Cat. No.: B046003 Get Quote

An In-depth Technical Guide to 4-Methyl-2-pentanol: Core Physical and Chemical Properties

Introduction
4-Methyl-2-pentanol, also known as Methyl Isobutyl Carbinol (MIBC), is a branched-chain

secondary alcohol with the chemical formula C₆H₁₄O.[1] It is a colorless liquid with a mild

alcoholic odor.[1][2] This document provides a comprehensive overview of its physical and

chemical properties, synthesis, and common reactions, tailored for researchers, scientists, and

drug development professionals.

Physical Properties
4-Methyl-2-pentanol is a clear, colorless liquid.[3][4] It is less dense than water, and its vapors

are heavier than air.[3][4] It is sparingly soluble in water but miscible with most common organic

solvents like ethanol and diethyl ether.[2][4]

Table 1: General and Physical Properties of 4-Methyl-2-pentanol
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Property Value Source(s)

IUPAC Name 4-methylpentan-2-ol [2]

Synonyms

Methyl isobutyl carbinol

(MIBC), Isobutyl methyl

carbinol

[2][5]

CAS Number 108-11-2

Molecular Formula C₆H₁₄O [2]

Molecular Weight 102.17 g/mol

Appearance Colorless liquid [2]

Odor Mild, sharp, nonresidual [2][3]

Density 0.802 g/mL at 25 °C [3]

Melting Point -90 °C [2]

Boiling Point 131.6 - 135 °C [2][3]

Solubility in Water 15 g/L [2]

Refractive Index (n20/D) 1.410 - 1.415 [3]

Vapor Pressure 3.7 mmHg at 20 °C

Vapor Density 3.5 (vs air)

Flash Point 41 °C (105.8 °F) - closed cup

Explosion Limit 1 - 5.5 % (V) [5]

Chemical Properties and Reactivity
4-Methyl-2-pentanol is a stable, flammable liquid.[3] It is incompatible with strong oxidizing

agents, acids, and acid chlorides.[3] As an alcohol, it can react with alkali metals, nitrides, and

strong reducing agents to generate flammable and/or toxic gases.[3] It undergoes esterification

with oxoacids and carboxylic acids.[3] Oxidizing agents can convert it to aldehydes or ketones.

[3]
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Dehydration of 4-Methyl-2-pentanol

A common reaction involving 4-methyl-2-pentanol is acid-catalyzed dehydration to form

alkenes. The mechanism typically proceeds via an E1 pathway for secondary alcohols,

involving the formation of a carbocation intermediate.[6]
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Dehydration of 4-Methyl-2-pentanol
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Caption: Dehydration of 4-Methyl-2-pentanol to form alkenes.
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Synthesis
Industrially, 4-methyl-2-pentanol is produced by the catalytic hydrogenation of 4-methyl-2-

pentanone (methyl isobutyl ketone, MIBK).[1][7]

Synthesis of 4-Methyl-2-pentanol

4-Methyl-2-pentanone (MIBK)
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Caption: Industrial synthesis of 4-Methyl-2-pentanol.

Experimental Protocols
Synthesis of 4-Methyl-2-pentanol via Reduction of 4-
Methyl-2-pentanone
This protocol describes a general laboratory-scale synthesis of 4-methyl-2-pentanol.

Materials:

4-Methyl-2-pentanone

Reducing agent (e.g., Sodium borohydride)
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Solvent (e.g., Ethanol)

Acid for workup (e.g., dilute HCl)

Drying agent (e.g., anhydrous Magnesium sulfate)

Procedure:

Dissolve 4-methyl-2-pentanone in ethanol in a round-bottom flask, and cool the mixture in an

ice bath.

Slowly add the reducing agent to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature.

Monitor the reaction progress using a suitable technique (e.g., TLC or GC).

Once the reaction is complete, quench the reaction by slowly adding dilute acid.

Perform a liquid-liquid extraction to isolate the product.

Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under

reduced pressure.

Purify the crude product by distillation.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-methyl-2-pentanol.

Table 2: Spectroscopic Data for 4-Methyl-2-pentanol
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Technique Key Features

¹H NMR Predicted spectra are available in databases.[8]

¹³C NMR
Spectral data is available in chemical

databases.[9]

IR Spectroscopy
Characteristic broad O-H stretch, C-H stretches,

and C-O stretch.[9]

Mass Spectrometry
Molecular ion peak and fragmentation pattern

are available in databases.[10]

Applications
4-Methyl-2-pentanol has a wide range of applications in various industries:

Solvent: It is used as a solvent for dyes, oils, gums, resins, waxes, nitrocellulose, and

ethylcellulose.[3][4][11]

Organic Synthesis: It serves as an intermediate in the synthesis of other organic compounds.

[3][12]

Froth Flotation: It is used as a frother in mineral flotation processes.[2]

Brake Fluids: It is a component in the manufacture of brake fluids.[2][3]

Lubricant Additives: It is used in the production of lubricant oil additives, such as zinc

dialkyldithiophosphate.[2][3]

Other Uses: It also finds application as a cleaning agent, and in fragrances and flavoring

agents.[12]

Safety and Handling
4-Methyl-2-pentanol is a flammable liquid and should be handled with care. It is an eye and

skin irritant, and inhalation of high concentrations can cause respiratory tract irritation and

anesthesia.[3][13]
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Table 3: Safety and Hazard Information for 4-Methyl-2-pentanol

Hazard Description

Flammability Flammable liquid and vapor.

Health Hazards
Causes serious eye irritation. May cause

respiratory irritation.[14]

Toxicology
Moderately toxic by ingestion, skin contact, and

intraperitoneal routes.[3]

LD50 (Oral, Rat) 2590 mg/kg[5]

LD50 (Dermal, Rabbit) 2884 mg/kg[5]

Handling Precautions:

Keep away from heat, sparks, and open flames.[15]

Use in a well-ventilated area.[15]

Wear appropriate personal protective equipment, including gloves and eye protection.[16]

Store in a cool, dry, well-ventilated place in a tightly closed container.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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